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Compound of Interest

Compound Name: Pent-3-enal

Cat. No.: B15050306

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Pent-3-enal (CAS No: 5604-55-7).[1][2] The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Hazard Identification and Physicochemical Properties

Pent-3-enal is a volatile and flammable liquid.[3][4] While a specific Safety Data Sheet (SDS)
for Pent-3-enal is not readily available in the provided search results, data from structurally
similar aldehydes and unsaturated compounds indicate significant hazards. It is classified as a
highly flammable liquid and vapor.[3] It may cause serious eye irritation, respiratory irritation,
and potential allergic skin reactions.[3] Inhalation may be harmful.[3] It is also noted to be
harmful to aquatic life.[3] A stench has been associated with similar chemicals.[3]

Quantitative Data Summary
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Property Value Source
Molecular Formula CsHsO [1112]1[5]
Molecular Weight 84.12 g/mol [2][5]
Boiling Point 101.3°C to 104.43°C (at 760 (1176}
mmHgQ)

Density ~0.824 g/cms3 [1]
Vapor Pressure 35.4 mmHg at 25°C [1]
Flash Point -0.30°C (estimate) [7]

CAS Number 5604-55-7 [11[2]

Operational Plan: Personal Protective Equipment

(PPE)

A comprehensive PPE strategy is critical when handling Pent-3-enal to mitigate risks of

exposure and injury. The selection of PPE should be based on a thorough risk assessment of

the specific procedures being performed.

Eye and Face Protection

e Minimum Requirement: Chemical splash goggles meeting ANSI Z87.1 standards are

mandatory at all times.

» High-Risk Operations: When there is a significant risk of splashing or a highly exothermic

reaction, a full face shield must be worn in addition to chemical splash goggles.[8][9]

Standard safety glasses are not sufficient.

Skin and Body Protection

e Gloves:

o Use chemical-resistant gloves.[9] Single-use nitrile gloves are generally acceptable for

incidental contact.[8]
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o For prolonged contact or immersion, consult the glove manufacturer's chemical resistance
guide to select an appropriate material.

o Latex gloves are not recommended as they offer poor protection against many chemicals.

[8]

o Always inspect gloves for tears or holes before use and change them immediately upon
contamination.

o Laboratory Coat: A flame-resistant lab coat or a standard lab coat worn over cotton clothing
is required.[9] The lab coat must be fully buttoned with sleeves rolled down.[9]

e Apron: For tasks involving larger quantities or a high splash potential, a chemically
impervious apron should be worn over the lab coat.[8]

o Footwear: Closed-toe and closed-heel shoes constructed of a non-porous material are
mandatory.[8][9] Cloth or leather shoes are not suitable.[8]

Respiratory Protection

e Primary Control: All work with Pent-3-enal should be conducted within a certified chemical
fume hood to minimize inhalation exposure.[4]

 When Required: If engineering controls are not sufficient to maintain exposure below
permissible limits, or in the event of a large spill, respiratory protection is necessary.[3][10]

o Respirator Type: The use of a respirator requires enrollment in a respiratory protection
program, including medical evaluation and fit testing.[9][10] A typical choice would be an air-
purifying respirator with organic vapor cartridges. Surgical masks offer no protection against
chemical vapors.[8]

Experimental Protocol: Safe Handling of Pent-3-enal

Adherence to a strict operational protocol is essential for minimizing risks.

Step 1: Preparation
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e Ensure a chemical fume hood is operational and the sash is at the appropriate working
height.

o Gather all necessary materials and equipment.

o Designate a specific work area for handling Pent-3-enal and ensure it is free of clutter.

o Keep containers of Pent-3-enal tightly closed when not in use.[3][4]

e Ensure an appropriate fire extinguisher (e.g., COz2, dry chemical, or foam) is accessible.[11]

e Locate the nearest safety shower and eyewash station and confirm they are unobstructed.

» Don all required personal protective equipment as outlined above.

Step 2: Handling and Use

e Ground and bond all containers and receiving equipment to prevent static discharge, as
Pent-3-enal is highly flammable.[3][4][11]

e Use only non-sparking tools and explosion-proof equipment.[3][4][11]

o Dispense the smallest quantity of Pent-3-enal necessary for the experiment.

» Avoid all contact with skin, eyes, and clothing.[12] Do not inhale vapors.[4]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3][4][11]
[12]

Step 3: Post-Handling

Upon completion of work, tightly close the primary container.

Decontaminate the work area thoroughly.

Wash hands and any exposed skin thoroughly with soap and water after removing gloves.[3]

Remove and properly store or dispose of PPE.[8] Contaminated disposable gloves should be
discarded immediately.[8]
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Disposal Plan

Proper disposal of Pent-3-enal and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Step 1: Waste Segregation

o Collect all waste containing Pent-3-enal, including excess reagent, reaction mixtures, and
contaminated materials (e.g., pipette tips, paper towels), in a designated and properly
labeled hazardous waste container.

« Do not mix Pent-3-enal waste with other incompatible waste streams.
Step 2: Waste Container Management
» Use a chemically resistant container with a secure, tight-fitting lid.

e The container must be clearly labeled with "Hazardous Waste," the full chemical name
"Pent-3-enal,” and a description of its hazards (e.g., "Flammable Liquid," "Irritant").

o Keep the waste container closed at all times, except when adding waste.

o Store the waste container in a cool, well-ventilated, and designated secondary containment
area away from ignition sources.[4][11]

Step 3: Final Disposal

» Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[4][11]

o Never dispose of Pent-3-enal down the drain or in the regular trash.

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of Pent-3-enal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/sds/sigald/127604
https://pubchem.ncbi.nlm.nih.gov/compound/Pent-3-enal
https://m.chemicalbook.com/ProductChemicalPropertiesCB2879813_EN.htm
http://www.thegoodscentscompany.com/data/rw1127441.html
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.fishersci.com/store/msds?partNumber=AC130010050&productDescription=1-PENTEN-3-OL%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC129991000&countryCode=US&language=en
https://www.benchchem.com/product/b15050306#personal-protective-equipment-for-handling-pent-3-enal
https://www.benchchem.com/product/b15050306#personal-protective-equipment-for-handling-pent-3-enal
https://www.benchchem.com/product/b15050306#personal-protective-equipment-for-handling-pent-3-enal
https://www.benchchem.com/product/b15050306#personal-protective-equipment-for-handling-pent-3-enal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15050306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15050306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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